Cas no 1183039-02-2 (2-N-(Butan-2-yl)2-bromobenzenesulfonamidoacetic Acid)

• Product Name: 2-N-(Butan-2-yl)2-bromobenzenesulfonamidoacetic Acid
• CAS No: 1183039-02-2
• MF: C₁₂H₁₆BrNO₄S
• MW: 350.228741645813
• CID: 4575741
• PubChem ID: 54926111
• Update Time: 2025-05-20

2-N-(Butan-2-yl)2-bromobenzenesulfonamidoacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-N-(Butan-2-yl)2-bromobenzenesulfonamidoacetic Acid

• Inchi： 1S/C12H16BrNO4S/c1-3-9(2)14(8-12(15)16)19(17,18)11-7-5-4-6-10(11)13/h4-7,9H,3,8H2,1-2H3,(H,15,16)
• InChI Key： IUEINUJSPYIJCF-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN(S(C1=CC=CC=C1Br)(=O)=O)C(C)CC

Additional information on 2-N-(Butan-2-yl)2-bromobenzenesulfonamidoacetic Acid

Introduction to 2-N-(Butan-2-yl)2-bromobenzenesulfonamidoacetic Acid (CAS No: 1183039-02-2)

2-N-(Butan-2-yl)2-bromobenzenesulfonamidoacetic Acid, identified by its Chemical Abstracts Service (CAS) number 1183039-02-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The molecular structure of this compound incorporates a bromobenzene core, a butyl substituent, and a sulfonamidoacetic acid moiety, which collectively contribute to its unique chemical properties and biological functions.

The synthesis and characterization of 2-N-(Butan-2-yl)2-bromobenzenesulfonamidoacetic Acid involve sophisticated organic chemistry techniques, including bromination, sulfonation, and alkylation. These synthetic pathways are critical in ensuring the purity and yield of the final product, which is essential for subsequent applications in drug discovery and development. The presence of the bromine atom in the benzene ring enhances the reactivity of the molecule, making it a valuable intermediate in the synthesis of more complex pharmaceutical agents.

In recent years, there has been a growing interest in sulfonamide derivatives due to their broad spectrum of biological activities. These compounds have been extensively studied for their potential applications in treating various diseases, including infections, inflammation, and cancer. The sulfonamidoacetic acid moiety in 2-N-(Butan-2-yl)2-bromobenzenesulfonamidoacetic Acid is particularly noteworthy, as it can serve as a pharmacophore in the design of novel therapeutic agents. This functional group is known to interact with biological targets such as enzymes and receptors, thereby modulating cellular processes.

The butyl substituent in the molecule also plays a crucial role in determining its pharmacokinetic properties. Butyl groups are often incorporated into drug molecules to enhance their solubility and bioavailability. This modification can improve the absorption and distribution of the compound within the body, leading to more effective therapeutic outcomes. Additionally, the bromobenzene core provides a platform for further chemical modifications, allowing researchers to explore a wide range of derivatives with tailored biological activities.

Recent studies have highlighted the potential of 2-N-(Butan-2-yl)2-bromobenzenesulfonamidoacetic Acid as a lead compound in drug discovery. Researchers have demonstrated its efficacy in inhibiting specific enzymes associated with inflammatory diseases. The compound's ability to modulate these enzymatic pathways suggests its promise as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, preliminary studies indicate that it may have anticancer properties by interfering with key signaling pathways involved in tumor growth and progression.

The structural features of 2-N-(Butan-2-yl)2-bromobenzenesulfonamidoacetic Acid make it an attractive candidate for further investigation. The combination of a bromobenzene ring, a butyl group, and a sulfonamidoacetic acid moiety creates a molecule with multiple sites for interaction with biological targets. This versatility allows researchers to fine-tune its properties through structural modifications, leading to the development of more potent and selective drug candidates.

In conclusion, 2-N-(Butan-2-yl)2-bromobenzenesulfonamidoacetic Acid (CAS No: 1183039-02-2) is a promising compound with significant potential in pharmaceutical research. Its unique molecular structure and diverse biological activities make it a valuable tool for developing new therapeutic agents. As research continues to uncover its full potential, this compound is likely to play an important role in addressing various medical challenges.